Cas no 1172924-80-9 (1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride)

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride is a chemically synthesized compound featuring a 1,2,4-oxadiazole core linked to a piperazine moiety via a methylene bridge, with an isopropyl substituent at the 3-position. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. Its structural design suggests potential utility as an intermediate in drug discovery, particularly for targeting central nervous system (CNS) or antimicrobial pathways. The oxadiazole ring contributes to metabolic stability, while the piperazine group offers flexibility for further derivatization. This compound is characterized by high purity and consistent batch-to-batch reproducibility, ensuring reliability in experimental settings.
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride structure
1172924-80-9 structure
Product Name:1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
CAS No:1172924-80-9
MF:C10H20Cl2N4O
MW:283.197999954224
MDL:MFCD09702174
CID:5206169
Update Time:2026-03-06

1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
    • 5-(piperazin-1-ylmethyl)-3-propan-2-yl-1,2,4-oxadiazole;dihydrochloride
    • 1-[(3-isopropyl-1,2,4-oxadiazol-5-yl)methyl]piperazine dihydrochloride
    • 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazinedihydrochloride
    • MDL: MFCD09702174
    • Inchi: 1S/C10H18N4O.2ClH/c1-8(2)10-12-9(15-13-10)7-14-5-3-11-4-6-14;;/h8,11H,3-7H2,1-2H3;2*1H
    • InChI Key: YABRUDFGEYNEIH-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1C(CN2CCNCC2)=NC(C(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Topological Polar Surface Area: 54.2

1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27667-0.05g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.05g
$84.0 2023-09-10
Enamine
EN300-27667-0.1g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.1g
$124.0 2023-09-10
Enamine
EN300-27667-0.25g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.25g
$178.0 2023-09-10
Enamine
EN300-27667-0.5g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.5g
$331.0 2023-09-10
Enamine
EN300-27667-1.0g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
1.0g
$442.0 2023-02-14
Enamine
EN300-27667-2.5g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
2.5g
$867.0 2023-09-10
Enamine
EN300-27667-5.0g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
5.0g
$1280.0 2023-02-14
Enamine
EN300-27667-10.0g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
10.0g
$1900.0 2023-02-14
Enamine
EN300-35386-0.05g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.05g
$84.0 2023-02-13
Enamine
EN300-35386-0.1g
1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
1172924-80-9 95%
0.1g
$124.0 2023-02-13

Additional information on 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride

Exploring the Potential of 1-{[3-(Propan-2-Yl)-1,2,4-Oxadiazol-5-Yl]Methyl}Piperazine Dihydrochloride

The compound with CAS No. 1172924-80-9, known as 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and versatility. The oxadiazole ring fused to the piperazine structure introduces additional functional groups that enhance its potential for biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the oxadiazole group is particularly significant because it is known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The propan-2-yl substituent further modulates the physicochemical properties of the molecule, making it more lipophilic and potentially improving its bioavailability.

One of the most promising applications of this compound lies in its potential as a neurotransmitter modulator. Piperazine derivatives are often explored for their ability to interact with GABA receptors or other central nervous system targets. Recent research has suggested that this compound may exhibit anticonvulsant activity, making it a candidate for treating epilepsy or related neurological disorders.

In addition to its pharmacological potential, the synthesis and characterization of this compound have been extensively studied. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with current trends toward green chemistry and sustainable practices in pharmaceutical manufacturing.

The dihydrochloride salt form of this compound is particularly advantageous for formulation purposes. Its high solubility in aqueous solutions facilitates its use in various drug delivery systems, including tablets, capsules, and injectables. Moreover, stability studies have demonstrated that this compound maintains its integrity under a wide range of storage conditions, ensuring its suitability for long-term therapeutic use.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities toward several key protein targets associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for developing novel therapeutics targeting conditions such as Alzheimer's disease or Parkinson's disease.

Furthermore, the environmental impact of this compound has been assessed through eco-toxicological studies. Results indicate that it has low toxicity toward aquatic organisms under standard testing conditions. This data supports its safe use in pharmaceutical applications while minimizing ecological risks.

In conclusion, 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride represents a compelling candidate for further exploration in drug development. Its unique structural features, coupled with recent research findings on its biological activity and pharmacokinetics, position it as a valuable asset in addressing unmet medical needs. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative therapeutic solutions.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd